4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether

• Molecular Formula: C20H22BrFN2O2
• Molecular Weight: 421.3 g/mol
• IUPAC Name: 2-(4-bromo-3,5-dimethylphenoxy)-1-[4-(4-fluorophenyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C20H22BrFN2O2/c1-14-11-18(12-15(2)20(14)21)26-13-19(25)24-9-7-23(8-10-24)17-5-3-16(22)4-6-17/h3-6,11-12H,7-10,13H2,1-2H3
• InChI Key: FBBLRBHSNRAADV-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1Br)C)OCC(=O)N2CCN(CC2)C3=CC=C(C=C3)F

Description

4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether, also known as BFE, is a synthetic compound that has been widely used in scientific research for its potential therapeutic properties. BFE belongs to the class of compounds known as piperazine derivatives, which have been shown to exhibit a wide range of biological activities.

Mechanism of Action

4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether acts as a selective agonist for the serotonin 5-HT1A and 5-HT2A receptors, as well as the dopamine D2 receptor. Activation of these receptors has been shown to modulate a wide range of physiological processes, including mood, cognition, and motor function.
Biochemical and Physiological Effects:
4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether has been shown to produce a range of biochemical and physiological effects, including increased release of serotonin and dopamine in the brain, as well as modulation of the activity of several other neurotransmitter systems. 4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether has also been shown to have anxiolytic and antidepressant-like effects in animal models.

Advantages and Limitations for Lab Experiments

4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether has several advantages for use in laboratory experiments, including its high potency and selectivity for specific receptors. However, 4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether also has several limitations, including its limited solubility in water and its potential for toxicity at high doses.

Future Directions

There are several potential future directions for research on 4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether, including further studies on its mechanisms of action and its potential therapeutic applications in the treatment of neurological and psychiatric disorders. Additionally, there is a need for further studies on the safety and toxicity of 4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether, particularly in humans.

Synthesis Methods

The synthesis of 4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether involves the reaction of 4-bromo-3,5-dimethylphenol with 4-fluorobenzylpiperazine in the presence of a catalyst such as palladium on carbon. The resulting product is then treated with ethyl chloroformate to form the final compound, 4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether.

Scientific Research Applications

4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether has been extensively studied for its potential therapeutic properties, particularly in the field of neuroscience. 4-Bromo-3,5-dimethylphenyl 2-[4-(4-fluorophenyl)-1-piperazinyl]-2-oxoethyl ether has been shown to have significant affinity for several neurotransmitter receptors, including the serotonin 5-HT1A and 5-HT2A receptors, as well as the dopamine D2 receptor.